
effect of surface wrapping on LaBr₃ scintillation
crystal performance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum bromide

Cat. No.: B1212527 Get Quote

Technical Support Center: LaBr₃ Scintillation
Crystal Wrapping
This guide provides troubleshooting advice and answers to frequently asked questions

regarding the surface wrapping of Lanthanum Bromide (LaBr₃) scintillation crystals. Proper

wrapping is critical for maximizing light collection and achieving optimal detector performance.

Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments.

Q1: Why is my energy resolution poor after re-wrapping
my LaBr₃ crystal?
A1: Poor energy resolution is often linked to inefficient light collection. Several factors related to

wrapping could be the cause:

Wrong Material Choice: Using an absorptive wrapping when high energy resolution is

required is a primary cause. Reflective wrappers are essential for maximizing the amount of

scintillation light reaching the photomultiplier tube (PMT), which is crucial for good resolution.

[1][2] For example, a reflectively wrapped crystal can show a 2.5 to 3.5 times improvement in

energy resolution at 662 keV compared to an absorptively wrapped one.[1][2][3]
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Inconsistent Wrapping: Air gaps between the crystal and the wrapping material, or an uneven

surface finish, can lead to inconsistent light reflection and loss. Ensure the wrapping is

applied smoothly and uniformly across all non-optical surfaces. Teflon tape is a standard

reflective material used to maximize light collection.[4][5][6]

Degradation at Edges: With absorptive wrapping, energy resolution can degrade significantly

at the crystal's edges and corners.[1][2][3] A scan with a collimated source can confirm if the

poor resolution is localized to these areas. In one study, resolution in the central region was

8%, degrading to 16% at the corners with an absorptive wrapper.[3]

Hygroscopic Effects: LaBr₃ is highly hygroscopic and must be hermetically sealed.[7][8] If the

crystal's original encapsulation was compromised during re-wrapping, moisture absorption

can degrade the crystal surface and, consequently, the light output and resolution.

Q2: My timing resolution has significantly worsened.
Can the surface wrapping be the cause?
A2: Yes, the wrapping technique has a direct and significant impact on timing resolution.

Reflective vs. Absorptive: A reflective wrapping drastically improves timing resolution

compared to an absorptive one. By maximizing the number of photons reaching the PMT, the

statistical fluctuations in the signal's leading edge are reduced.

Quantitative Impact: Experiments have shown that the timing resolution for a reflectively

wrapped LaBr₃ crystal can be more than twice as good as for the same crystal with

absorptive wrapping. For instance, a timing resolution of 273 ps (FWHM) was achieved with

a reflective wrapper, while it was 536 ps (FWHM) with an absorptive one using a ⁶⁰Co

source.[1][2][3] Maximizing the collected photoelectrons is key to reducing statistical

fluctuations that affect time resolution.[2]

Q3: I'm observing a non-uniform response when
scanning the crystal surface with a collimated source.
What's wrong?
A3: A non-uniform spatial response is often related to how light is scattered and collected,

which is dictated by the surface wrapping.
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Light Spread Function (LSF): Reflective wrapping tends to increase the scattering of

scintillation light at the crystal's edges and corners.[3] This increases the Light Spread

Function (LSF), meaning light from a single event spreads more widely across the PMT face,

which can degrade the detector's intrinsic spatial resolution.

Absorptive Wrapping for Position Sensitivity: If precise position information is the primary

goal (e.g., in Compton cameras), an absorptive wrapping can be beneficial. It improves the

LSF by absorbing scattered photons, leading to a more localized light distribution on the

PMT. One study reported an LSF of 23.5 mm FWHM for an absorptively wrapped crystal

versus 31.7 mm FWHM for a reflectively wrapped one.[3]

Wrapping Application: Ensure the wrapping is uniform. Any inconsistencies can create

localized differences in light collection efficiency, leading to a non-uniform response map.

Q4: How can I prevent moisture from affecting my LaBr₃
crystal during handling and wrapping?
A4: LaBr₃ is extremely hygroscopic, and exposure to ambient air can quickly damage the

crystal.[7][8]

Controlled Environment: All handling and wrapping procedures should ideally be performed

in a dry box or glove box with a low-humidity, inert atmosphere (e.g., nitrogen or argon).

Hermetic Sealing: The crystal must be housed in a hermetically sealed encapsulation,

typically made of aluminum.[5][6][8] The wrapping is applied to the crystal before it is sealed

in this housing. The window of the housing (where the crystal couples to the PMT) must also

be part of this hermetic seal.

Optical Coupling: Use a suitable optical coupling grease or pad between the crystal window

and the PMT to ensure efficient light transmission and to protect the optical surface. This

coupling should be done just before finalizing the detector assembly.

Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of wrapping a LaBr₃
scintillation crystal?
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A1: The main goal of wrapping a LaBr₃ crystal is to maximize the collection of scintillation light

produced by gamma-ray interactions.[5][6][9] By directing as many photons as possible

towards the photodetector (PMT), the wrapping directly improves the detector's energy

resolution, timing resolution, and overall efficiency.[1][5]

Q2: What are the most common wrapping materials for
LaBr₃ crystals?
A2: The most common wrapping material is Polytetrafluoroethylene (PTFE) tape, often referred

to by the brand name Teflon.[4][5][9] It is widely used for its high reflectivity and is considered a

standard wrapping for scintillation measurements.[5][9] Other reflective materials simulated for

use include Al-Mylar, TiO₂, and Al-foil.[9] For applications requiring less light spread, black,

absorptive materials may be used.

Q3: What is the functional difference between
"reflective" and "absorptive" wrapping?
A3:

Reflective Wrapping: Uses materials like PTFE (Teflon) to reflect scintillation photons that

travel towards the sides of the crystal back towards the PMT. This approach maximizes the

total light collected, which is essential for achieving the best possible energy and timing

resolution.[1][3]

Absorptive Wrapping: Uses materials (e.g., black tape) to absorb photons that hit the

crystal's sides. This reduces light scattering within the crystal. While it leads to lower overall

light collection and thus poorer energy and timing resolution, it improves the detector's

spatial resolution by preventing scattered light from reaching the PMT.[1][3] This is

particularly useful in imaging applications where determining the initial interaction position is

critical.[3]

Q4: How does the choice of wrapping material affect key
performance metrics?
A4: The choice between reflective and absorptive wrapping creates a trade-off between

energy/timing resolution and spatial resolution.
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Energy Resolution: Reflective wrapping provides significantly better energy resolution.[1][2]

[3] LaBr₃ crystals can achieve an excellent energy resolution of around 2.5% to 3% FWHM

at 662 keV with proper reflective wrapping.[9][10]

Timing Resolution: Reflective wrapping leads to superior timing resolution due to the higher

number of photons detected per event.[1][2][3]

Light Output: Reflective wrapping maximizes the collected light, leading to a higher effective

light output. LaBr₃:Ce has a very high intrinsic light yield of approximately 60,000 to 63,000

photons/MeV.[3][4][7]

Spatial Resolution (Position Sensitivity): Absorptive wrapping improves the ability to

determine the position of an interaction within the crystal by reducing light spread.[3]

Data Summary: Reflective vs. Absorptive Wrapping
Performance
Metric

Reflective
Wrapping

Absorptive
Wrapping

Energy
(Source)

Reference

Energy

Resolution
~3.8% (average)

8% (center) to

16% (corners)
662 keV (¹³⁷Cs) [2][3]

Timing

Resolution

273 ± 6 ps

(FWHM)

536 ± 6 ps

(FWHM)
(⁶⁰Co) [1][2][3]

Light Spread

Function

31.7 ± 3 mm

(FWHM)

23.5 ± 4 mm

(FWHM)
662 keV (¹³⁷Cs) [3]

Photopeak

Efficiency

Almost no

difference

Almost no

difference

121-1408 keV

(¹⁵²Eu)
[1][3]

Experimental Protocols
Protocol: Characterizing the Performance of a Wrapped LaBr₃
Crystal
This protocol outlines the key steps to measure the energy resolution, timing resolution, and

photopeak efficiency of a wrapped LaBr₃ crystal.

1. Materials and Setup:
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Crystal: LaBr₃:Ce crystal of known dimensions.

Wrapping: PTFE (Teflon) tape for reflective wrapping.

Photodetector: A photomultiplier tube (PMT) (e.g., Hamamatsu H9500 or R9420).[3][11]

Optical Coupling: Silicone-based optical coupling grease.[4][11]

Radioactive Sources: Calibrated sources such as ¹³⁷Cs (662 keV), ⁶⁰Co (1173, 1332 keV),

and ¹⁵²Eu (various energies from 121 to 1408 keV).[2][3]

Electronics (NIM Standard):

High Voltage (HV) Power Supply

Preamplifier & Amplifier

Constant Fraction Discriminator (CFD)

Time-to-Analog Converter (TAC) or Time-to-Digital Converter (TDC)

Charge-to-Digital Converter (QDC) or Multi-Channel Analyzer (MCA)

Reference Detector (for timing): A fast plastic scintillator (e.g., BC-418) coupled to a fast

PMT.[3]

2. Procedure:

Crystal Wrapping: In a dry environment, carefully wrap the LaBr₃ crystal on all surfaces

except the one that will be coupled to the PMT. Ensure the tape is applied smoothly with no

air bubbles.

Detector Assembly: Apply a thin, uniform layer of optical grease to the PMT window. Press

the unwrapped face of the crystal firmly onto the PMT to ensure good optical contact. Secure

the assembly mechanically and place it inside a light-tight housing.[11]

Energy Resolution Measurement:
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Place a ¹³⁷Cs source at a fixed distance (e.g., 25 cm) from the detector face.[3]

Set the PMT high voltage to an appropriate operating level.

Feed the PMT signal through the amplifier to the MCA/QDC.

Acquire a pulse height spectrum for a sufficient duration to obtain good statistics for the

662 keV photopeak.

Fit the photopeak with a Gaussian function to determine the Full Width at Half Maximum

(FWHM).

Calculate the energy resolution: Resolution (%) = (FWHM / Peak Centroid) * 100.

Repeat for other sources like ⁶⁰Co and ¹⁵²Eu to characterize resolution across a range of

energies.[3]

Timing Resolution Measurement:

Set up a coincidence experiment with the LaBr₃ detector and a fast reference detector.

Place a ⁶⁰Co or ²²Na source (which emits two coincident gamma rays) between the two

detectors.

Feed the signal from each detector into a CFD.

Use the CFD outputs as the "start" and "stop" signals for a TAC/TDC.

Acquire a time spectrum. The peak in this spectrum represents the time difference

between the detection events.

Fit the coincidence peak with a Gaussian to find the FWHM, which represents the overall

system timing resolution.

The intrinsic resolution of the LaBr₃ detector can be calculated if the resolution of the

reference detector is known.[3]

Photopeak Efficiency Measurement:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4670858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4670858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4670858/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a calibrated source (e.g., ¹⁵²Eu) with a known activity.[1][3]

Place the source at a well-defined distance from the detector.

Acquire an energy spectrum.

Calculate the net counts in the full-energy photopeak for a specific gamma-ray line.

The absolute efficiency is the ratio of detected photopeak events to the number of gamma

rays emitted by the source (corrected for solid angle, branching ratio, and dead time).[1][3]
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Caption: Impact of wrapping choice on key performance metrics.
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7. Data Analysis

1. Crystal Preparation
(Select & Clean Crystal)

2. Surface Wrapping
(e.g., with PTFE in dry env.)

3. Optical Coupling
(Couple to PMT with grease)

4. Detector Assembly
(Mount in light-tight housing)

5. System Setup
(Connect HV & Electronics)

6. Data Acquisition
(Use calibrated sources:

¹³⁷Cs, ⁶⁰Co, ¹⁵²Eu)

Calculate Energy
Resolution

Determine Timing
Resolution

Measure Photopeak
Efficiency

8. Performance Characterized

Click to download full resolution via product page

Caption: Workflow for characterizing a wrapped LaBr₃ crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

